Cas no 1495589-00-8 (2-(3-Amino-4,5,6,7-tetrahydro-2h-indazol-2-yl)acetic acid)

• Product Name: 2-(3-Amino-4,5,6,7-tetrahydro-2h-indazol-2-yl)acetic acid
• CAS No: 1495589-00-8
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 5696161
• PubChem ID: 65353338
• Update Time: 2025-10-23

2-(3-Amino-4,5,6,7-tetrahydro-2h-indazol-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-amino-4,5,6,7-tetrahydro-2H-indazol-2-yl)aceticacid
• CS-0346235
• 2-(3-amino-4,5,6,7-tetrahydro-2H-indazol-2-yl)acetic acid
• EN300-1154164
• AKOS014688828
• 1495589-00-8
• 2H-Indazole-2-acetic acid, 3-amino-4,5,6,7-tetrahydro-
• 2-(3-Amino-4,5,6,7-tetrahydro-2h-indazol-2-yl)acetic acid

• Inchi： 1S/C9H13N3O2/c10-9-6-3-1-2-4-7(6)11-12(9)5-8(13)14/h1-5,10H2,(H,13,14)
• InChI Key： JETPJUDLNIDBDR-UHFFFAOYSA-N
• SMILES： OC(CN1C(=C2C(CCCC2)=N1)N)=O

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 464.3±45.0 °C(Predicted)
• pka: 2.54±0.10(Predicted)

Additional information on 2-(3-Amino-4,5,6,7-tetrahydro-2h-indazol-2-yl)acetic acid

Introduction to 2-(3-Amino-4,5,6,7-Tetrahydro-2H-lndazol-2-Yl)Acetic Acid (CAS No: 1495589-00-8)

2-(3-Amino-4,5,6,7-Tetrahydro-2H-lndazol-2-Yl)Acetic Acid, also known by its CAS number 1495589-00-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of indazole derivatives, which have been extensively studied for their potential applications in drug discovery and development. The indazole ring system is a fused bicyclic structure consisting of a benzene ring and an imidazole ring, which contributes to its unique chemical properties and biological activities.

The structure of 2-(3-Amino-4,5,6,7-Tetrahydro-2H-lndazol-2-Yl)Acetic Acid includes an indazole moiety with a tetrahydro substitution pattern at positions 4, 5, 6, and 7. The presence of an amino group at position 3 further enhances the compound's functional diversity. The acetic acid group attached to the indazole ring introduces additional acidity and hydrogen bonding capabilities, making this compound suitable for various chemical modifications and biological interactions.

In recent years, there has been a growing interest in indazole derivatives due to their potential as scaffolds for designing bioactive molecules. Studies have shown that these compounds exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. For instance, research published in the journal Nature Communications highlighted the role of indazole-based compounds in modulating cellular signaling pathways associated with cancer progression.

The synthesis of 2-(3-Amino-4,5,6,7-Tetrahydro-2H-lndazol-2-Yl)Acetic Acid involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic approaches include the use of coupling reagents such as HATU or EDCI for forming carbon-nitrogen bonds. The amino group on the indazole ring can be further functionalized to introduce additional substituents or bioisosteric replacements for optimizing pharmacokinetic properties.

In terms of applications, CAS No: 1495589-00-8 has shown promise in preclinical studies as a potential therapeutic agent for treating chronic inflammatory diseases. A study conducted by researchers at the University of California demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory cascade.

Beyond its pharmacological applications, 2-(3-Amino-4,5,6,7-Tetrahydro-2H-lndazol-2-Yl)Acetic Acid has also been explored for its potential in agrochemicals and industrial catalysts. Its ability to act as a chiral ligand in asymmetric catalysis has made it a valuable tool in organic synthesis.

In conclusion,CAS No: 1495589-based compounds represent an exciting area of research with diverse applications across multiple disciplines. As ongoing studies continue to uncover new insights into their biological mechanisms and chemical properties, 2-(3-Aminoindazolyl)acetic acid derivatives are poised to play a significant role in advancing modern medicine and materials science.